Cas no 885-62-1 (2,4-Dinitrobenzenesulfonic acid sodium salt)

• Product Name: 2,4-Dinitrobenzenesulfonic acid sodium salt
• CAS No: 885-62-1
• MF: C₆H₄N₂NaO₇S
• MW: 271.159931182861
• MDL: MFCD10567393
• CID: 83178
• PubChem ID: 87567441
• Update Time: 2025-06-11

2,4-Dinitrobenzenesulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• sodium 2,4-dinitrobenzenesulphonate
• 2,4-Dinitrobenzenesulfonic acid sodium salt
• Sodium 2,4-Dinitrobenzenesulfonate Hydrate
• 2,4-DIBROMO-3,5-DIFLUOROPHENYLISOTHIOCYANATE
• 2,4-dinitro-benzenesulfonicacisodiumsalt
• 2,4-DINITROBENZENESULPHONIC ACID SODIUM SALT
• 2,4-DINITROBENZOSULFONIC ACID SODIUM SALT
• 2,4-Dintrobenzenesulfonic acid sodium salt
• SODIUM 2,4-DINITROBENZENESULFONATE
• 2,4-Dinitrobenzenesulfonic Acid Sodium Salt Hydrate
• NSC10377
• sodium 2,4-dinitrobenzenesulfonic acid
• Benzenesulfonic acid,4-dinitro-, sodium salt
• A842706
• Benzenesulfonic acid, 2,4-dinitro-, sodium salt (7CI, 8CI, 9CI)
• sodium;2,4-dinitrobenzenesulfonate
• DTXSID8061262
• Sodium 2,4-dinitrobenzenesulfonate, 98%
• EINECS 212-943-7
• CHEBI:53350
• AI3-09049
• Benzenesulfonic acid, 2,4-dinitro-, sodium salt
• 2,4-Dintrobenzenesulfonicacidsodiumsalt
• DNBSO3Na
• Benzenesulfonic acid, 2,4-dinitro-, sodium salt (1:1)
• CCRIS 3133
• DTXCID0048638
• 885-62-1
• Q27124050
• AKOS015912517
• WPT7E329JW
• D0821
• UNII-WPT7E329JW
• SCHEMBL3660345
• AKOS024306939
• NS00079706
• 2,4-Dinitrobenzenesulfonic acid, sodium salt
• NSC-10377
• 2,4-dinitrobenzene sulfonic acid sodium salt
• F17104
• NSC 10377

• MDL： MFCD10567393
• Inchi： 1S/C6H4N2O7S.Na/c9-7(10)4-1-2-6(16(13,14)15)5(3-4)8(11)12;/h1-3H,(H,13,14,15);
• InChI Key： YBUDIIJTXCIQSP-UHFFFAOYSA-N
• SMILES： [Na].[O-][N+](C1C=C([N+](=O)[O-])C(S(O)(=O)=O)=CC=1)=O
• BRN： 6676807

Computed Properties

• Exact Mass: 269.95600
• Monoisotopic Mass: 269.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: Not determined
• Density: 9.3 (vs air)
• Melting Point: >350 °C (lit.)
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 157.22000
• LogP: 2.53430
• Sensitiveness: Hygroscopic
• Solubility: Not determined

2,4-Dinitrobenzenesulfonic acid sodium salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S45-S36/37/39-S22
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R42/43; R33; R23/24/25
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Nitrobenzenesulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2,4-Dinitrobenzenesulfonic acid sodium salt

2,4-Dinitrobenzenesulfonic Acid Sodium Salt (CAS No. 885-62-1): A Comprehensive Overview

2,4-Dinitrobenzenesulfonic acid sodium salt (CAS No. 885-62-1) is a highly versatile compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as sodium 2,4-dinitrobenzenesulfonate, is widely recognized for its unique chemical properties and its role in the synthesis of advanced materials. In recent years, advancements in synthetic methodologies and its integration into cutting-edge research have further solidified its importance in both academic and industrial settings.

The molecular structure of 2,4-dinitrobenzenesulfonic acid sodium salt consists of a benzene ring substituted with two nitro groups at the 2 and 4 positions and a sulfonic acid group attached via a methylene bridge. This arrangement imparts the compound with strong electron-withdrawing effects, making it highly reactive in various chemical transformations. The sodium salt form enhances its solubility in polar solvents, facilitating its use in solution-based reactions.

One of the most notable applications of sodium 2,4-dinitrobenzenesulfonate is in the synthesis of high-performance polymers. Researchers have recently explored its role as a building block for constructing advanced polymeric materials with tailored mechanical and thermal properties. For instance, studies have demonstrated its potential in the development of self-healing polymers and temperature-resistant composites, which hold promise for aerospace and automotive industries.

In addition to polymer science, 2,4-dinitrobenzenesulfonic acid sodium salt has found significant utility in organic synthesis as an activating agent for aromatic rings. Its ability to facilitate nucleophilic aromatic substitution reactions has been leveraged in the construction of complex heterocyclic compounds. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making it a preferred reagent in medicinal chemistry.

The compound also plays a pivotal role in the synthesis of functionalized nanoparticles. By incorporating sodium 2,4-dinitrobenzenesulfonate into nanoparticle formulations, researchers have achieved improved drug delivery systems with enhanced bioavailability and targeted delivery capabilities. These findings underscore its potential in the field of nanomedicine.

From an environmental perspective, sodium 2,4-dinitrobenzenesulfonate has been investigated for its role in water treatment technologies. Its ability to act as a coagulant aid has been explored in the removal of heavy metals and organic pollutants from aqueous solutions. Recent studies have highlighted its efficiency in treating industrial wastewater, offering a sustainable solution for environmental remediation.

In conclusion, sodium 2,4-dinitrobenzenesulfonate (CAS No. 885-62-1) stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and compatibility with modern synthetic techniques continue to drive innovative research and development efforts. As advancements in materials science and green chemistry progress, this compound is poised to play an even more critical role in addressing global challenges related to energy, health, and environmental sustainability.